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(2,4-diMethylphenyl)(2-
Compound Name:
nitrophenyl)sulfane

Cat. No.: B569330

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical compound (2,4-
dimethylphenyl)(2-nitrophenyl)sulfane, identified by the CAS number 1610527-49-5. This
compound is a key intermediate in the synthesis of the multimodal antidepressant drug
Vortioxetine. Its purity and characterization are critical for ensuring the quality and safety of the
final active pharmaceutical ingredient (API). This document outlines its physicochemical
properties, provides a detailed experimental protocol for its synthesis, and discusses its known
biological relevance.

Physicochemical Properties

(2,4-dimethylphenyl)(2-nitrophenyl)sulfane is a yellow solid organic compound.[1] While
extensive experimentally determined data is not publicly available, a summary of its known and
computed properties is presented in Table 1.

Table 1: Physicochemical Properties of (2,4-dimethylphenyl)(2-nitrophenyl)sulfane
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Property Value Source

CAS Number 1610527-49-5 N/A

Molecular Formula C14H13NO2S [2][3][4]

Molecular Weight 259.32 g/mol [21[31[4]
2,4-dimethyl-1-[(2-

IUPAC Name ) ] [2]
nitrophenyl)thiolbenzene
(2,4-Dimethylphenyl)(2-
nitrophenyl)sulfane, 2,4-

Synonyms Dimethyl-1-[(2- [1][2]
nitrophenyl)sulfanyl]benzene,
Vortioxetine Impurity 32

Appearance Yellow Solid [1]

N Moderately soluble in organic
Solubility [2]

solvents.

Predicted Boiling Point

353.9+£30.0 °C

ChemicalBook

Predicted Density

1.24 + 0.1 g/cm3

ChemicalBook

Storage

Sealed in dry, room

temperature conditions.

[5]

Synthesis

The primary synthetic route to (2,4-dimethylphenyl)(2-nitrophenyl)sulfane is through a

nucleophilic aromatic substitution reaction. The following protocol is based on methodologies

described in patent literature for the synthesis of Vortioxetine intermediates.

Experimental Protocol: Synthesis of (2,4-
dimethylphenyl)(2-nitrophenyl)sulfane

Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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